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Compound of Interest

Compound Name: M435-1279

Cat. No.: B10830081

Get Quote

This guide provides essential, immediate safety and logistical information for the handling and

disposal of M435-1279. The following procedural, step-by-step guidance is designed to directly

address key operational questions, ensuring the safety of all laboratory personnel.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is critical when handling

M435-1279 to minimize exposure and ensure personal safety. The required level of protection

depends on the specific laboratory procedure being performed.

Table 1: Recommended Personal Protective Equipment for M435-1279

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10830081#bc-rfq
https://www.benchchem.com/product/b10830081/docs?utm_src=pdf-body#comprehensive-safety-and-handling-protocols-for-m435-1279
https://www.benchchem.com/product/b10830081/docs?utm_src=pdf-body#comprehensive-safety-and-handling-protocols-for-m435-1279
https://www.benchchem.com/product/b10830081/docs?utm_src=pdf-body#comprehensive-safety-and-handling-protocols-for-m435-1279
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task
Eye and Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

Aliquoting

Safety glasses

with side shields
Nitrile gloves Laboratory coat

Not required if

performed in a

certified chemical

fume hood

Solution

Preparation

Chemical splash

goggles
Nitrile gloves Laboratory coat

Not required if

performed in a

certified chemical

fume hood

Cell Culture

Application

Chemical splash

goggles
Nitrile gloves Laboratory coat

Not required if

performed in a

certified

biological safety

cabinet

Spill Cleanup

Face shield and

chemical splash

goggles

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant apron

or suit

Air-purifying

respirator with

appropriate

cartridges

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for minimizing risks and ensuring

regulatory compliance. The following workflow and disposal plan outlines the necessary steps

for the safe management of M435-1279 in the laboratory.
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Pre-Handling

Handling

Disposal

Review Safety Data Sheet

Prepare and verify fume hood/BSC

Don appropriate PPE

Weigh and prepare M435-1279 solution

Perform experiment

Securely label and store all materials

Segregate waste by type

Place in labeled, sealed containers

Arrange for hazardous waste pickup

Click to download full resolution via product page

Caption: Safe Handling and Disposal Workflow for M435-1279.
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Table 2: Disposal Plan for M435-1279 Waste

Waste Type Container Labeling
Storage and

Disposal

Solid Waste (gloves,

wipes)

Lined, sealed plastic

container

"Hazardous Solid

Waste: M435-1279"

Store in a designated

satellite accumulation

area.

Liquid Waste

(solutions, rinsates)

Leak-proof, sealed

chemical waste

container

"Hazardous Liquid

Waste: M435-1279"

Store in a designated

satellite accumulation

area.

Sharps (needles,

serological pipettes)

Puncture-resistant

sharps container

"Hazardous Sharps

Waste: M435-1279"

Store in a designated

satellite accumulation

area.

Experimental Protocols
Detailed methodologies for key experiments involving M435-1279 are essential for

reproducibility and safety. The following is a representative protocol for preparing a stock

solution.

Protocol 1: Preparation of a 10 mM Stock Solution of M435-1279

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Don all required PPE as specified in Table 1.

Tare a sterile microcentrifuge tube on an analytical balance.

Weighing:

Carefully weigh 5 mg of M435-1279 powder into the tared tube.

Record the exact weight.
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Solubilization:

Based on the molecular weight of M435-1279, calculate the volume of DMSO required for

a 10 mM solution.

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube.

Mixing and Storage:

Vortex the solution until the M435-1279 is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C in properly labeled cryovials.

To cite this document: BenchChem. [Comprehensive Safety and Handling Protocols for
M435-1279]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830081/docs#comprehensive-safety-and-handling-
protocols-for-m435-1279]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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